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Compound of Interest

Compound Name: 2,4-Dimethoxyphenol

Cat. No.: B087100

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dimethoxyphenol is an aromatic organic compound that belongs to the class of
dimethoxyphenols. With the CAS number 13330-65-9, this molecule is of significant interest in
various scientific fields, particularly in medicinal chemistry and drug development. Its structural
features, including a phenol ring substituted with two methoxy groups, make it a versatile
building block for the synthesis of more complex molecules and a candidate for possessing
various biological activities.[1][2] This guide provides a comprehensive overview of the
physicochemical properties, synthesis, spectroscopic data, safety and handling, and potential
applications of 2,4-Dimethoxyphenol, with a focus on its relevance to the pharmaceutical
industry.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical properties of 2,4-Dimethoxyphenol is
essential for its application in research and synthesis.

Physicochemical Properties
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Property Value Source(s)
CAS Number 13330-65-9 [3]
Molecular Formula CsH1003 [3]
Molecular Weight 154.16 g/mol [3]
White or colorless to light
Appearance yellow to light orange powder, [4]
lump, or clear liquid.
Not clearly defined; may exist
Melting Point as a solid, semi-solid, or liquid [4]
at room temperature.
Boiling Point Not available
N Soluble in various organic
Solubility
solvents.
Typically >97% or >98.0%
Purity ypeay [4]

(GC)

Storage Temperature

Room temperature, sealed in a

dry environment.

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 2,4-Dimethoxyphenol.
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Spectroscopy Data Source(s)

o (ppm): 6.75 (d, J = 5.2 Hz),
6.42 (d, J = 1.7 Hz), 6.31 (dd, J

1H NMR (CDCls) (5]
=5.2,1.7 Hz), 3.79 (s, OCHs),

3.69 (s, OCHs)

v (cm~1): 3443, 2997, 2939,
2835, 1610, 1512, 1461, 1433,
IR (KBr Pellet) 1374, 1299, 1263, 1228, 1202, [5]
1151, 1116, 1033, 918, 830,
792

m/z (relative abundance): 154
(100, [M]*), 155 (40, [M+1]*),

Mass Spec. (EIMS) [5]
139 (58), 111 (90), 96 (22), 79

(10), 69 (10), 51 (20)

Synthesis

The following section details a common laboratory-scale synthesis of 2,4-Dimethoxyphenol.

Synthesis of 2,4-Dimethoxyphenol from 2,4-
Dimethoxybenzaldehyde

This protocol describes the oxidation of 2,4-dimethoxybenzaldehyde to yield 2,4-
Dimethoxyphenol.[5]

Materials:

2,4-Dimethoxybenzaldehyde

Formic acid

30% Hydrogen peroxide (H202)

Methanol
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Dichloromethane

Distilled water

Anhydrous sodium sulfate

Silica gel for column chromatography

Chloroform

Procedure:

In a suitable reaction vessel, dissolve 2,4-dimethoxybenzaldehyde (5.0 g, 30 mmol) in 50 mL
of methanol.

To this solution, add 5 mL of 30% H20x-.
Slowly and dropwise, add 0.5 mL of formic acid to the reaction mixture.
Stir the reaction mixture at room temperature for 20 hours.

Upon completion of the reaction, evaporate approximately 45 mL of methanol using a rotary
evaporator.

Perform a liquid-liquid extraction on the remaining solution with dichloromethane and distilled
water.

Extract the aqueous phase further with three 50 mL portions of dichloromethane.
Combine the organic phases and wash with three 50 mL portions of distilled water.
Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent.

Purify the crude product by column chromatography on silica gel using chloroform as the
eluent to afford 2,4-dimethoxyphenol as a light yellow oil (expected yield: ~94%).[5]

Workflow Diagram:
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Caption: General workflow for the synthesis of 2,4-Dimethoxyphenol.

Biological Activities and Potential Applications in
Drug Development

While specific biological activities of 2,4-Dimethoxyphenol are not extensively documented,
the broader class of methoxyphenols exhibits a range of promising pharmacological effects.
These compounds are recognized for their antioxidant and anti-inflammatory properties.[6][7]

Antioxidant Activity

Phenolic compounds are well-known for their ability to scavenge free radicals, a property that is
crucial in combating oxidative stress, a key factor in numerous diseases. The antioxidant
capacity of phenolic compounds can be evaluated using several in vitro assays.

This protocol provides a general method for assessing the antioxidant activity of a compound
like 2,4-Dimethoxyphenol.[8][9]

Materials:

e 2,4-Dimethoxyphenol

2,2-diphenyl-1-picrylhydrazyl (DPPH)

Methanol or other suitable solvent

96-well microplate

Microplate reader
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» Ascorbic acid or Trolox (as a positive control)

Procedure:

e Prepare a stock solution of 2,4-Dimethoxyphenol in the chosen solvent.

o Prepare a series of dilutions of the stock solution.

e Prepare a solution of DPPH in methanol (typically 0.1 mM).

e In a 96-well plate, add a specific volume of each dilution of 2,4-Dimethoxyphenol.

e Add the DPPH solution to each well and mix.

 Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

o Measure the absorbance at a specific wavelength (typically 517 nm) using a microplate
reader.

o Calculate the percentage of radical scavenging activity for each concentration.

o Determine the ICso value, which is the concentration of the compound required to scavenge
50% of the DPPH radicals.

Anti-inflammatory Activity and Enzyme Inhibition

Chronic inflammation is a hallmark of many diseases, and the inhibition of pro-inflammatory
enzymes is a key strategy in drug development. Structurally related methoxyphenols have
been shown to inhibit cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of
prostaglandins, which are mediators of inflammation.[6]

This protocol outlines a general method for screening the inhibitory activity of compounds like
2,4-Dimethoxyphenol against the COX-2 enzyme.[10][11][12][13]

Materials:
e 2,4-Dimethoxyphenol

e Recombinant human COX-2 enzyme
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COX assay buffer

Heme cofactor

Arachidonic acid (substrate)

Fluorometric probe (e.g., Amplex™ Red)

Known COX-2 inhibitor (e.g., celecoxib) as a positive control
96-well black microplate

Fluorescence plate reader

Procedure:

Prepare a solution of 2,4-Dimethoxyphenol in a suitable solvent (e.g., DMSO).
In a 96-well plate, add the COX assay buffer, heme, and the fluorometric probe.

Add the test compound (2,4-Dimethoxyphenol) at various concentrations to the respective
wells.

Add the COX-2 enzyme to all wells except the negative control.
Initiate the reaction by adding the substrate, arachidonic acid.

Immediately read the fluorescence intensity kinetically at the appropriate excitation and
emission wavelengths (e.g., EX’Em = 535/590 nm).

Calculate the rate of reaction for each concentration of the test compound.

Determine the percentage of inhibition and the ICso value.

Role as a Synthetic Building Block

2,4-Dimethoxyphenol serves as a valuable precursor in the synthesis of more complex

molecules with potential therapeutic applications. Its functional groups allow for a variety of

chemical transformations, making it a useful scaffold in medicinal chemistry.[1][2]
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Signaling Pathway Modulation

While direct experimental evidence specifically detailing the modulation of signaling pathways
by 2,4-Dimethoxyphenol is limited in publicly available literature, it is plausible that it may
interact with pathways commonly affected by other phenolic and methoxyphenolic compounds.
These include key inflammatory and oxidative stress-related pathways such as the Nuclear
Factor-kappa B (NF-kB) and Mitogen-Activated Protein Kinase (MAPK) signaling cascades.[14]
[15][16][17]

For instance, other methoxyphenols have been shown to inhibit the activation of NF-kB, a
transcription factor that plays a central role in the inflammatory response by regulating the
expression of pro-inflammatory cytokines and enzymes like COX-2.[14][16] Inhibition of NF-kB
activation can occur through various mechanisms, including the prevention of the degradation
of its inhibitory protein, IkB.

Hypothesized Signaling Pathway Modulation:
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Caption: Hypothesized modulation of the NF-«kB signaling pathway by 2,4-Dimethoxyphenol.
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Safety and Handling

Appropriate safety precautions should be taken when handling 2,4-Dimethoxyphenol.

GHS Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

It is recommended to consult the full Safety Data Sheet (SDS) from the supplier before use.

Conclusion

2,4-Dimethoxyphenol is a valuable chemical compound with established physicochemical and
spectroscopic properties. Its synthesis is well-documented, and it serves as a versatile building
block in organic chemistry. While direct and extensive research on its specific biological
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activities and mechanisms of action is still emerging, the known properties of the broader class
of methoxyphenols suggest its potential as an antioxidant and anti-inflammatory agent. Further
investigation into its ability to modulate key signaling pathways, such as NF-kB, could open
new avenues for its application in drug discovery and development. This guide provides a
foundational resource for researchers and scientists to understand and utilize 2,4-
Dimethoxyphenol in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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